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For Researchers, Scientists, and Drug Development Professionals

Introduction
CKI-7 is a potent, ATP-competitive inhibitor of Casein Kinase 1 (CK1), a family of

serine/threonine kinases crucial in various cellular processes, including Wnt/β-catenin and

Hedgehog signaling pathways.[1][2][3] Its ability to selectively inhibit CK1 makes it a valuable

tool for studying the physiological roles of this kinase family and for potential therapeutic

development. These application notes provide detailed protocols and data for utilizing CKI-7 in

in vitro kinase assays.

Mechanism of Action
CKI-7 exerts its inhibitory effect by competing with ATP for the binding site on the kinase

domain of CK1.[2][3] This prevents the transfer of the gamma-phosphate from ATP to the

protein substrate, thereby inhibiting the kinase activity.

Data Presentation
The inhibitory activity of CKI-7 has been characterized against a panel of protein kinases. The

IC50 values, which represent the concentration of inhibitor required to reduce enzyme activity

by 50%, are summarized in the table below.
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Kinase Target IC50 (µM)

Casein Kinase 1 (CK1) 6[1][2][3]

Casein Kinase 2 (CK2) 90[1]

Protein Kinase C (PKC) >1000[1]

CaM Kinase II 195[1]

cAMP-dependent Protein Kinase (PKA) 550[1]

SGK Inhibited[1][2][3]

Ribosomal S6 Kinase-1 (S6K1) Inhibited[1][2][3]

Mitogen- and stress-activated protein kinase-1

(MSK1)
Inhibited[1][2][3]

Signaling Pathways
CK1 is a key regulator in multiple signaling pathways. Below are diagrams illustrating its role in

the Wnt/β-catenin and Hedgehog pathways.
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Prepare CKI-7 Serial Dilution

Add CKI-7/DMSO to Plate

Add Kinase and Substrate

Add ATP to Initiate Reaction

Incubate at 30°C

Add ADP-Glo™ Reagent

Incubate at RT

Add Kinase Detection Reagent

Incubate at RT

Measure Luminescence

Data Analysis (IC50 determination)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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